![molecular formula C7H11N B14316531 2-Ethylpent-3-enenitrile CAS No. 113279-83-7](/img/no-structure.png)
2-Ethylpent-3-enenitrile
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Overview
Description
2-Ethylpent-3-enenitrile is an organic compound characterized by the presence of a nitrile group (-CN) attached to a carbon chain with a double bond
Preparation Methods
Synthetic Routes and Reaction Conditions: 2-Ethylpent-3-enenitrile can be synthesized through several methods:
From Halogenoalkanes: The halogenoalkane is heated under reflux with a solution of sodium or potassium cyanide in ethanol.
From Amides: Amides can be dehydrated by heating with phosphorus (V) oxide, resulting in the formation of nitriles.
From Aldehydes and Ketones: Aldehydes and ketones react with hydrogen cyanide to form hydroxynitriles, which can be further processed to obtain nitriles.
Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using the methods mentioned above, with a focus on optimizing reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
2-Ethylpent-3-enenitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the nitrile group to primary amines.
Substitution: The nitrile group can participate in nucleophilic substitution reactions, forming different derivatives.
Common Reagents and Conditions:
Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen in the presence of a catalyst.
Substitution: Nucleophiles like amines or alcohols under basic or acidic conditions.
Major Products:
Oxidation: Carboxylic acids.
Reduction: Primary amines.
Substitution: Various substituted nitriles.
Scientific Research Applications
2-Ethylpent-3-enenitrile has several applications in scientific research:
Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Comparison with Similar Compounds
2-Ethylpent-3-enenitrile can be compared with other nitriles and alkenes:
Similar Compounds: 2-Ethylpent-3-yne, 2-Ethylpent-3-ene, and 2-Ethylpentanenitrile.
Uniqueness: The presence of both a nitrile group and a double bond in this compound makes it unique, offering a combination of reactivity and versatility not found in simpler nitriles or alkenes.
Properties
113279-83-7 | |
Molecular Formula |
C7H11N |
Molecular Weight |
109.17 g/mol |
IUPAC Name |
2-ethylpent-3-enenitrile |
InChI |
InChI=1S/C7H11N/c1-3-5-7(4-2)6-8/h3,5,7H,4H2,1-2H3 |
InChI Key |
LHQDJIMAJJRWFW-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C=CC)C#N |
Origin of Product |
United States |
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